4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide

• IUPAC Name: 4-bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide
• InChI: InChI=1S/C17H16BrNO5S/c1-23-14-10-13(11-15(24-2)16(14)18)17(20)19-25(21,22)9-8-12-6-4-3-5-7-12/h3-11H,1-2H3,(H,19,20)/b9-8+
• InChI Key: DJJQYRAOFMUSJB-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC(=CC(=C1Br)OC)C(=O)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: COC1=CC(=CC(=C1Br)OC)C(=O)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H16BrNO5S
• Molecular Weight: 426.3 g/mol

Description

4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide, also known as Bromo-DragonFLY, is a synthetic psychedelic compound that belongs to the phenethylamine family. This compound has gained attention due to its potent hallucinogenic effects and its potential use in scientific research. In

Scientific Research Applications

Synthesis and Characterization

Sulfonamide-derived compounds, including those similar to "4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide", have been synthesized and characterized, revealing their potential for various applications. For instance, the synthesis of sulfonamide-derived ligands and their transition metal complexes has been explored, showing significant antibacterial and antifungal activities. The structures of these compounds have been determined using various spectroscopic and analytical techniques, including X-ray diffraction ((Chohan & Shad, 2011)).

Biological Evaluation

The biological activities of sulfonamide-derived compounds have been a subject of interest. Studies have indicated moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against different fungal strains. This suggests a potential for these compounds in developing new antimicrobial agents ((Chohan & Shad, 2011)).

Applications in Organic Chemistry

The reactivity and application of related bromomethyl and bromostyryl sulfones in organic synthesis have been investigated. For example, the Michael-induced Ramberg-Bäcklund reaction involving bromomethyl (E)-2-bromo-2-phenylethenyl sulfone has been studied, highlighting the utility of these sulfones in synthesizing complex organic molecules ((Vasin, Bolusheva, & Razin, 2003)).

Pharmaceutical Research

In the pharmaceutical domain, the synthesis and evaluation of glibenclamide analogs, incorporating structures similar to "4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide", have demonstrated hypoglycemic and hypolipidemic activities in animal models. These findings indicate the potential of such compounds in the treatment of diabetes and associated metabolic disorders ((Ahmadi et al., 2014)).